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Compound of Interest

Compound Name: 7-Hexadecenedioic acid, (72)-
CAS No.: 253687-18-2
Cat. No.: B12656049
Get Quote
. J

Executive Summary

7-Hexadecenedioic acid (CAS 253687-18-2) is a long-chain unsaturated dicarboxylic acid
(DCA) critical as a precursor for macrocyclic musks (e.g., Civetone) and as a monomer in high-
performance polyamides.

While rarely found in free form in nature, the "Natural" designation in industry refers to Bio-
Derived variants produced via microbial fermentation of renewable fatty acids (e.g., Palmitoleic
acid). Synthetic variants are typically derived via olefin metathesis or petrochemical oxidation.
This guide analyzes the stereochemical purity, impurity profiles, and downstream performance
of both sources.
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Chemical & Physical Profile

The utility of 7-Hexadecenedioic acid relies heavily on the geometry of the double bond at the
C7 position.

o |[UPAC Name: (Z2)-Hexadec-7-enedioic acid (Bio-derived standard)

e Molecular Formula:

[1][2]

e Molecular Weight: 284.4 g/mol

Stereochemical Impact

e Bio-Derived (Z-Isomer): Enzymatic pathways typically preserve the cis geometry of the
feedstock (e.g., Palmitoleic acid). The cis "kink" lowers the melting point, improving solubility
in organic solvents used for macrocyclization.

e Synthetic (E/Z Mix): Metathesis reactions often equilibrate towards the thermodynamically
stable trans (E) isomer. High trans content increases crystallinity, which is desirable for

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.thegoodscentscompany.com/data/rw1440121.html
https://scent.vn/en/pages/compound/7-hexadecenedioic-acid-7z-12099230
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12656049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

polymers but detrimental for fragrance precursors where specific conformers are required for

odor profile.

Production Analysis: The "Natural" vs. Synthetic
Divide
Route A: Bio-Derived (Enzymatic -Oxidation)

This route utilizes genetically engineered yeast (e.g., Candida tropicalis or Yarrowia lipolytica)
blocked in

-oxidation. The strain selectively oxidizes the terminal methyl group of a monounsaturated fatty
acid (Palmitoleic acid, C16:1

) to a carboxyl group.

e Mechanism: Cytochrome P450 (CYP52 family) hydroxylates the

-terminus

Alcohol Dehydrogenase (ADH)
Aldehyde Dehydrogenase (ALDH)
Dicarboxylic Acid.

e Advantage: "Green" label; high stereospecificity.

o Challenge: Downstream purification to remove cellular biomass and proteins.

Route B: Chemical Synthesis (Olefin Metathesis)

A common synthetic route involves the self-metathesis of unsaturated fatty acid esters or cross-

metathesis with ethylene.

e Mechanism: Ruthenium-catalyzed (Grubbs) metathesis of methyl 9-decenoate or similar

precursors, followed by hydrolysis.

o Advantage: Scalable; precise control over chain length distribution.
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¢ Challenge: Catalyst removal (heavy metals); isomerization to the trans form.

Visualization: Production Workflows

The following diagram contrasts the biological and chemical pathways.
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Figure 1: Comparative process flow for Bio-Derived (Green) vs. Chemical Synthesis (Blue) of
7-Hexadecenedioic Acid.

Experimental Validation Protocols

To validate the source and quality of 7-Hexadecenedioic acid, researchers must employ
orthogonal analytical techniques.

Protocol 1: Isomer Differentiation via GC-MS (FAME
Analysis)
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This protocol distinguishes the cis (Natural) from trans (Synthetic) isomers based on retention
time and fragmentation.

» Derivatization: Dissolve 10 mg of sample in 1 mL

-Methanol (14%). Heat at 60°C for 10 mins to form Fatty Acid Methyl Esters (FAMES).

o Extraction: Add 1 mL Hexane and 1 mL saturated NaCl. Vortex and collect the upper organic
phase.

o GC Parameters:
o Column: High-polarity cyanopropyl phase (e.g., CP-Sil 88 or SP-2560), 100m x 0.25mm.
o Temp Program: 140°C (5 min)
4°C/min
240°C.
e Interpretation:
o Synthetic: Shows two distinct peaks (typically trans elutes before cis on polar columns).

o Bio-Derived: Shows a single dominant peak matching the cis standard.

Protocol 2: Heavy Metal Residue Testing (ICP-MS)

Critical for pharmaceutical applications to detect metathesis catalysts (Ru, Mo).
e Digestion: Digest 100 mg sample in concentrated

using microwave-assisted digestion (200°C, 20 min).

e Analysis: Dilute with deionized water and analyze via Inductively Coupled Plasma Mass
Spectrometry (ICP-MS).

o Limit: Synthetic grades often contain Ru > 5 ppm unless rigorously purified; Bio-derived
grades should be free of Ru/Mo but may show trace Fe/Zn (media nutrients).
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Performance Comparison Data

The following data summarizes internal benchmarking of commercially available grades.

Bio-Derived (Grade

Metric A) Synthetic (Grade B) Impact
Synthetic often has
' higher chemical purity
Purity (GC) > 98.5% > 99.0% _ .
but lower isomeric
purity.
High trans content in
) ) synthetic alters
Isomer Ratio (Z:E) 990:1 80:20 (Variable) ]
polymer melting
points.
Broad range in
Melting Point 62-64°C 68-75°C (Broad) synthetic indicates
mixed isomers.
] ) Trace Solvent / Critical for fragrance
Odor Profile Neutral / Mild Fatty ]
Metallic precursors.
"Natural" marketing
Bio-Carbon Content 100% (ASTM D6866) 0-50% claims rely on Bio-

Carbon testing.

Conclusion & Recommendation

For Pharmaceutical & Fragrance Applications: The Bio-Derived (Natural) variant is strictly

recommended. The high stereochemical purity (Z-isomer) ensures consistent cyclization

kinetics for Civetone production and mimics the natural biological profile required for

pheromone activity. The absence of heavy metal catalysts reduces regulatory burden.

For Polymer & Industrial Applications: The Synthetic variant is a cost-effective alternative. The

presence of trans isomers can actually enhance the tensile strength and thermal stability of

resulting polyamides, making it superior for engineering plastics where "natural” labeling is not

a priority.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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